Cas no 2680784-72-7 (8-{[(Benzyloxy)carbonyl]amino}naphthalene-2-sulfonic acid)

• Product Name: 8-{[(Benzyloxy)carbonyl]amino}naphthalene-2-sulfonic acid
• CAS No: 2680784-72-7
• MF: C₁₈H₁₅NO₅S
• MW: 357.380403757095
• CID: 5772389
• PubChem ID: 165930154
• Update Time: 2025-06-08

8-{[(Benzyloxy)carbonyl]amino}naphthalene-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28299406
• 2680784-72-7
• 8-{[(benzyloxy)carbonyl]amino}naphthalene-2-sulfonic acid
• 8-{[(Benzyloxy)carbonyl]amino}naphthalene-2-sulfonic acid

• Inchi： 1S/C18H15NO5S/c20-18(24-12-13-5-2-1-3-6-13)19-17-8-4-7-14-9-10-15(11-16(14)17)25(21,22)23/h1-11H,12H2,(H,19,20)(H,21,22,23)
• InChI Key： DCKOZBIQKCADOC-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C=CC=C(C2=C1)NC(=O)OCC1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 357.06709375g/mol
• Monoisotopic Mass: 357.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 101Ų

Additional information on 8-{[(Benzyloxy)carbonyl]amino}naphthalene-2-sulfonic acid

Introduction to 8-{[(Benzyloxy)carbonyl]amino}naphthalene-2-sulfonic acid (CAS No. 2680784-72-7)

8-{[(Benzyloxy)carbonyl]amino}naphthalene-2-sulfonic acid (CAS No. 2680784-72-7) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a tool for biochemical research.

The molecular structure of 8-{[(Benzyloxy)carbonyl]amino}naphthalene-2-sulfonic acid is composed of a naphthalene core, an amino group protected by a benzyloxycarbonyl (Cbz) moiety, and a sulfonic acid group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable compound for both academic and industrial research.

In recent years, the study of naphthalene derivatives has been a focal point in the development of new pharmaceuticals. The naphthalene core provides a rigid and planar structure that can interact with biological targets in a highly specific manner. The sulfonic acid group, on the other hand, enhances the water solubility and bioavailability of the compound, which are crucial factors for its use in drug development.

The benzyloxycarbonyl (Cbz) protecting group is commonly used in organic synthesis to mask the reactivity of amino groups during multi-step reactions. This protection strategy allows for the selective modification of other functional groups within the molecule, ensuring that the final product retains its desired chemical properties. Once the synthesis is complete, the Cbz group can be easily removed under mild conditions, restoring the free amino functionality.

8-{[(Benzyloxy)carbonyl]amino}naphthalene-2-sulfonic acid has been extensively studied for its potential as a fluorescent probe. Fluorescent probes are essential tools in cell biology and biochemistry, enabling researchers to visualize and track specific molecules or processes within living cells. The naphthalene core of this compound exhibits strong fluorescence properties, which can be further enhanced by modifications to the sulfonic acid group or other substituents.

In addition to its use as a fluorescent probe, 8-{[(Benzyloxy)carbonyl]amino}naphthalene-2-sulfonic acid has shown promise in the development of targeted drug delivery systems. The sulfonic acid group can be conjugated with various targeting ligands or nanoparticles to improve the specificity and efficacy of drug delivery. This approach has been particularly useful in cancer therapy, where targeted delivery can minimize side effects and enhance treatment outcomes.

The latest research on 8-{[(Benzyloxy)carbonyl]amino}naphthalene-2-sulfonic acid has also explored its potential as an inhibitor of specific enzymes involved in disease pathways. For example, studies have demonstrated that this compound can effectively inhibit certain kinases and proteases, which are key targets in the treatment of various diseases, including cancer and neurodegenerative disorders.

The synthetic accessibility of 8-{[(Benzyloxy)carbonyl]amino}naphthalene-2-sulfonic acid is another factor contributing to its widespread use in research. The compound can be synthesized through well-established methods in organic chemistry, making it readily available for both academic and industrial applications. The ability to synthesize this compound on a large scale is crucial for its practical implementation in drug development and other advanced applications.

In conclusion, 8-{[(Benzyloxy)carbonyl]amino}naphthalene-2-sulfonic acid (CAS No. 2680784-72-7) is a versatile and promising compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features and functional groups make it an ideal candidate for further research and development, particularly in the areas of fluorescent probes, targeted drug delivery systems, and enzyme inhibitors. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing our understanding of biological processes and developing new therapeutic strategies.